Cas no 1361768-82-2 (2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361768-82-2
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4801284
• Update Time: 2025-05-20

2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-8(5-11)16-7(2-3-15)4-9(6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： DBDZCIZOKQNSBX-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C=C(CC#N)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile, also known by its CAS number 1361768-82-2, is a highly specialized organic compound with significant applications in modern chemical research and development. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a methyl group, a trifluoromethoxy group, and an acetonitrile group. These substituents contribute to its distinct chemical properties and make it a valuable tool in various fields of chemistry.

The structure of this compound is particularly interesting due to the presence of multiple functional groups. The pyridine ring serves as the central framework, while the substituents attached to it introduce diverse reactivity and selectivity. The bromomethyl group is known for its ability to participate in nucleophilic substitution reactions, making it a versatile building block in organic synthesis. The trifluoromethoxy group, on the other hand, imparts electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its stability. Additionally, the acetonitrile group adds further functionality, enabling this compound to act as a potential precursor in the synthesis of more complex molecules.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and agrochemical development. For instance, researchers have explored the use of 2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as Suzuki coupling and nucleophilic aromatic substitution, makes it an ideal candidate for constructing heterocyclic frameworks with potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the introduction of substituents onto the pyridine ring using methods such as Friedel-Crafts alkylation or nucleophilic aromatic substitution. The use of modern catalytic systems has further enhanced the efficiency and selectivity of these reactions, ensuring high yields and purity levels. Furthermore, advancements in green chemistry have enabled the development of environmentally friendly synthetic routes for this compound.

The applications of CAS No 1361768-82-2 extend beyond pharmaceuticals. It has also found utility in materials science, where its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a building block for constructing advanced materials with tailored functionalities.

In conclusion, 2-(Bromomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile is a versatile compound with a wide range of applications in contemporary chemical research. Its unique structure and reactivity make it an invaluable tool for scientists working in drug discovery, agrochemistry, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.